(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt

• CAS RN: 15807-67-7
• Molecular Formula: C12H8KO6S2-
• Molecular Weight: 351.4 g/mol
• IUPAC Name: potassium;4-(4-sulfonatophenyl)benzenesulfonate
• InChI: InChI=1S/C12H10O6S2.K/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(16,17)18;/h1-8H,(H,13,14,15)(H,16,17,18);/q;+1/p-2
• InChI Key: NWTCBURZKVULCE-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)[O-])S(=O)(=O)[O-].[K+]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)[O-])S(=O)(=O)[O-].[K+].[K+]
• Related CAS: 5314-37-4 (Parent)

Description

(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt, also known as BPDS, is a water-soluble compound that has been widely used in scientific research. BPDS is a derivative of biphenyl and is commonly used as a fluorescent probe for the detection of metal ions.

Mechanism of Action

(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt is a fluorescent probe that binds to metal ions. When (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt binds to a metal ion, it undergoes a conformational change, which results in a change in its fluorescence properties. The change in fluorescence can be used to detect the presence of metal ions.
Biochemical and Physiological Effects:
(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has several advantages for lab experiments. It is a water-soluble compound that can be easily dissolved in aqueous solutions. It is also a highly sensitive fluorescent probe that can detect metal ions at low concentrations. However, (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has some limitations. It is not selective for specific metal ions and can bind to a wide range of metal ions. Additionally, (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt can be affected by pH and temperature changes, which can affect its fluorescence properties.

Future Directions

(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has several potential future directions for scientific research. It can be used for the development of new fluorescent probes for the detection of metal ions. (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt can also be modified to improve its selectivity for specific metal ions. Additionally, (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt can be used for the study of protein-ligand interactions and for the development of new drugs that target metalloproteins.
Conclusion:
In conclusion, (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt, is a water-soluble compound that has been widely used in scientific research as a fluorescent probe for the detection of metal ions. It has several advantages for lab experiments, including its high sensitivity and water solubility, but also has some limitations, such as its lack of selectivity for specific metal ions. (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has several potential future directions for scientific research, including the development of new fluorescent probes and the study of protein-ligand interactions.

Synthesis Methods

(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt can be synthesized by the reaction of biphenyl-4,4'-disulfonyl chloride with potassium hydroxide. The reaction takes place in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at a temperature of 70-80°C. The resulting product is then purified by recrystallization from water.

Scientific Research Applications

(1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has been widely used in scientific research as a fluorescent probe for the detection of metal ions. It has been used to detect metal ions such as zinc, copper, and cadmium, as well as for the determination of metal ion binding constants. (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt has also been used as a probe for the study of protein structure and function.